Cas no 226065-06-1 (Benzenesulfonyl chloride, 3-[(methylsulfonyl)amino]-)

• Product Name: Benzenesulfonyl chloride, 3-[(methylsulfonyl)amino]-
• CAS No: 226065-06-1
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• CID: 3914809
• PubChem ID: 22939757
• Update Time: 2025-04-22

Benzenesulfonyl chloride, 3-[(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-[(methylsulfonyl)amino]-
• SCHEMBL6400945
• 226065-06-1
• DB-136049
• GBVZSCYFJZEDPU-UHFFFAOYSA-N
• 3-[(Methylsulfonyl)amino]benzenesulfonyl chloride
• 3-(methanesulfonylamino)benzenesulfonyl chloride

• Inchi： 1S/C7H8ClNO4S2/c1-14(10,11)9-6-3-2-4-7(5-6)15(8,12)13/h2-5,9H,1H3
• InChI Key： GBVZSCYFJZEDPU-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(NS(C)(=O)=O)=C1

Computed Properties

• Exact Mass: 268.9583278Da
• Monoisotopic Mass: 268.9583278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.1Ų